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Compound of Interest

Compound Name: 9-Propenyladenine

Cat. No.: B560649 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of 9-Propenyladenine, a compound often encountered as a mutagenic

impurity in tenofovir disoproxil fumarate.[1][2] Adherence to these procedures is critical for

ensuring a safe laboratory environment and minimizing environmental impact.

Chemical and Physical Properties of 9-
Propenyladenine
A clear understanding of a chemical's properties is fundamental to its safe handling and

disposal. Below is a summary of the key data for 9-Propenyladenine.
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Property Value

Chemical Name 9-(1-Propen-1-yl)-9H-purin-6-amine

Synonyms
9-(1-Propenyl)-9H-purin-6-amine, Tenofovir

Impurity B

CAS Number 4121-40-8[3][4]

Molecular Formula C₈H₉N₅[3][5]

Molecular Weight 175.19 g/mol [3]

Appearance Typically a white solid

Storage Recommended at 2-8°C in a refrigerator[4][5][6]

Purity Often >95% (HPLC)[7]

Key Hazard Identified as a mutagenic impurity[1]

Experimental Protocol for Proper Disposal
The following step-by-step protocol is a general guideline for the proper disposal of 9-
Propenyladenine, based on standard procedures for hazardous chemical waste.[8][9][10][11]

[12] Always consult your institution's specific Environmental Health & Safety (EH&S) guidelines

and the manufacturer's Safety Data Sheet (SDS) before proceeding.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant
gloves.
Conduct all handling and packaging of 9-Propenyladenine waste within a certified chemical
fume hood to minimize inhalation exposure.

2. Waste Identification and Segregation:

Due to its classification as a mutagenic impurity, 9-Propenyladenine must be treated as
hazardous waste.
Do not mix 9-Propenyladenine waste with non-hazardous laboratory trash.
Segregate solid 9-Propenyladenine waste from liquid chemical waste.
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3. Packaging of Solid Waste:

Primary Container: Place solid 9-Propenyladenine waste in a clean, dry, and chemically
compatible container. The original manufacturer's container is often a suitable option.[9] The
container must have a secure, leak-proof screw-on cap.[9]
Labeling: Affix a "Hazardous Waste" label to the primary container. The label must include:
The full chemical name: "9-Propenyladenine"
The concentration and quantity of the waste.
The date the waste was first added to the container.
The name of the principal investigator or laboratory contact.
Secondary Containment: Place the labeled primary container in a larger, chemically resistant
secondary container, such as a lab tray or bin, to contain any potential spills or leaks.[9]

4. Storage of Hazardous Waste:

Store the contained hazardous waste in a designated Satellite Accumulation Area (SAA)
within the laboratory.[8]
Ensure the SAA is away from general traffic areas and sources of ignition or water.
Keep the waste container closed at all times, except when adding waste.[9][10]

5. Disposal and Collection:

Contact your institution's EH&S department to schedule a pickup for the hazardous waste.
Do not dispose of 9-Propenyladenine down the drain or in regular trash.[11]
Follow all institutional procedures for waste manifest and handover to EH&S personnel.

6. Decontamination:

Triple-rinse any empty containers that held 9-Propenyladenine with a suitable solvent.[10]
Collect the rinsate as hazardous liquid waste and dispose of it accordingly.
After triple-rinsing, the container may be disposed of as regular trash, in accordance with
institutional policy.[10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 9-Propenyladenine.
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Start: 9-Propenyladenine Waste Generated

1. Don Appropriate PPE
(Lab coat, gloves, goggles)

2. Work in a Chemical Fume Hood

Is the waste solid?

3. Package in a Labeled, Sealed
Primary Container

Yes

Consult EH&S for Liquid
Mutagenic Waste Protocol

No

4. Place in Secondary Containment

5. Store in Designated Satellite
Accumulation Area (SAA)

6. Contact EH&S for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 9-Propenyladenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Tenofovir Disoproxil Related Compound B (10 mg) ((E)-9-(Prop-1-enyl)-9H-purin-6-amine)
| 4121-40-8 [chemicalbook.com]

3. scbt.com [scbt.com]

4. pharmaffiliates.com [pharmaffiliates.com]

5. clearsynth.com [clearsynth.com]

6. pharmaffiliates.com [pharmaffiliates.com]

7. 9-Propenyladenine | CAS 1446486-33-4 | LGC Standards [lgcstandards.com]

8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

9. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

10. campussafety.lehigh.edu [campussafety.lehigh.edu]

11. acs.org [acs.org]

12. pfw.edu [pfw.edu]

To cite this document: BenchChem. [Navigating the Safe Disposal of 9-Propenyladenine: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560649#9-propenyladenine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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